Cas no 1805169-18-9 (Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate)
Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate
-
- Inchi: 1S/C10H10BrF2NO2/c1-3-16-10(15)8-7(11)6(9(12)13)5(2)4-14-8/h4,9H,3H2,1-2H3
- InChI Key: VPQAZFWMUFPYNC-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OCC)=NC=C(C)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 3.1
- Topological Polar Surface Area: 39.2
Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029056639-1g |
Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate |
1805169-18-9 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate
Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1805169-18-9): An Overview
Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1805169-18-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.
The molecular structure of Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate includes a pyridine ring substituted with a bromo group, a difluoromethyl group, and a methyl group, along with an ester functionality. These substituents contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for various research and development activities.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethyl group in Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate is particularly noteworthy, as it can significantly influence the compound's biological profile. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated pyridines exhibit enhanced binding affinity to specific receptors, which can be leveraged for the design of more potent and selective drugs.
The bromo group in Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate provides additional versatility for synthetic transformations. Bromine is a common leaving group in organic synthesis, allowing for facile substitution reactions that can introduce a wide range of functional groups. This feature makes the compound an excellent starting material for the synthesis of complex molecules with diverse biological activities.
The ester functionality in Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate can be hydrolyzed under appropriate conditions to yield the corresponding carboxylic acid. This transformation is often employed in drug development to optimize the pharmacological properties of lead compounds. For example, carboxylic acids can improve solubility and bioavailability, which are crucial factors in drug formulation and delivery.
In addition to its potential as a drug candidate, Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate has been explored as an intermediate in the synthesis of other bioactive molecules. A recent study published in Tetrahedron Letters reported the use of this compound as a key building block in the preparation of novel antiviral agents. The researchers demonstrated that the compound could be efficiently converted into derivatives with potent antiviral activity against several viral strains, including influenza and herpes simplex viruses.
The synthetic accessibility of Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate has also been investigated. A multi-step synthesis route involving palladium-catalyzed cross-coupling reactions and selective functional group transformations has been reported. This synthetic strategy provides a robust and scalable method for producing the compound, making it readily available for further research and development.
In conclusion, Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1805169-18-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic versatility and biological potential, make it an important molecule for scientists and researchers working on the development of new therapeutic agents and advanced chemical syntheses.
1805169-18-9 (Ethyl 3-bromo-4-(difluoromethyl)-5-methylpyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)